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Introduction

Enantioenriched allenylsilanes are valuable intermediates in organic synthesis, serving as
versatile building blocks for the stereoselective construction of complex molecules, including
natural products and pharmaceutical agents.[1][2] The unique reactivity of the allenylsilane
moiety allows for a variety of transformations, making it a crucial functional group in modern
synthetic chemistry. This document provides detailed application notes and protocols for the
synthesis of enantioenriched allenylsilanes using chlorodimethylphenylsilane, with a primary
focus on a copper-catalyzed asymmetric silylation of propargyl dichlorides.

Methods Overview

Several methods have been developed for the synthesis of enantioenriched allenylsilanes. A
prominent and efficient method involves the copper-catalyzed asymmetric silylation of readily
available propargyl dichlorides.[1][2][3] This approach offers access to chloro-substituted
allenylsilanes with good to high yields and enantioselectivities. Another notable method is the
Johnson-Claisen rearrangement of chiral, silylpropargylic alcohols, which also utilizes
chlorodimethylphenylsilane.[4][5][6][7] Additionally, iridium-catalyzed enantioselective C-H
bond silylation has emerged as a direct approach to these valuable compounds.[8][9][10]
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This document will focus on the copper-catalyzed methodology due to its well-documented
protocols and broad applicability.

Copper-Catalyzed Asymmetric Silylation of
Propargyl Dichlorides

This method provides a direct route to enantioenriched chloro-substituted allenylsilanes from
propargyl dichlorides using a copper catalyst, a chiral ligand, and a silylboronate reagent,
which can be generated from chlorodimethylphenylsilane. The reaction proceeds via an
SN2' propargyl silylation process.[1][2][3]

Reaction Scheme
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E.. Add CuF2 and Chiral Ligand to Schlenk Tubej

i

[2. Add Anhydrous MeOH and TMP]

i

G. Stir at Room Temperature for 30 mirD

G. Add Propargyl Dichloride and PhMeZSi-BpirD
[5. Cool to -30 °C and Stir for 24 h]

[6. Quench with Saturated ag. NH4CD

i

7. Extract with Et20 or EtOAc

i

8. Dry, Filter, and Concentrate

i

[9. Purify by Flash Chromatographa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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